Cas no 2172588-72-4 (1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea)

• Product Name: 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea
• CAS No: 2172588-72-4
• MF: C₈H₁₆FN₃O
• MW: 189.230545043945
• CID: 5568671
• PubChem ID: 165594756
• Update Time: 2025-10-28

1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropiperidin-3-yl)-3,3-dimethylurea
• EN300-1592472
• 2172588-72-4
• 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea

• Inchi： 1S/C8H16FN3O/c1-12(2)8(13)11-6-4-3-5-10-7(6)9/h6-7,10H,3-5H2,1-2H3,(H,11,13)
• InChI Key： XAZADFBBYBJYSD-UHFFFAOYSA-N
• SMILES： FC1C(CCCN1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 189.12774030g/mol
• Monoisotopic Mass: 189.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea

Comprehensive Overview of 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea (CAS No. 2172588-72-4)

1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea (CAS No. 2172588-72-4) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluoropiperidine core and dimethylurea moiety, is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Its molecular structure combines the rigidity of the piperidine ring with the electronic effects of fluorine, making it a versatile intermediate for targeting various biological pathways.

In recent years, the demand for fluorinated compounds like 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in modulating enzyme inhibition and receptor binding, which are critical in the development of treatments for neurological disorders and metabolic diseases. The presence of the fluorine atom at the 2-position of the piperidine ring is a key feature, as it can influence the compound's lipophilicity and hydrogen-bonding capacity, thereby optimizing its pharmacokinetic properties.

The synthesis of 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea involves multi-step organic reactions, including fluorination and urea formation, which are areas of active research. Chemists are continually refining these processes to improve yield and purity, addressing challenges such as regioselectivity and stereocontrol. This compound's CAS number (2172588-72-4) serves as a unique identifier in chemical databases, facilitating its tracking in global research and development efforts.

From an industrial perspective, 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea is gaining traction as a valuable intermediate in the synthesis of more complex molecules. Its applications span across agrochemicals, where fluorinated compounds are known for their efficacy in pest control, and materials science, where such structures contribute to the development of advanced polymers. The compound's stability under various conditions makes it a reliable candidate for scalable production.

Environmental and safety considerations are also paramount when working with fluorinated piperidine derivatives. Regulatory bodies emphasize the need for thorough toxicity studies and proper handling protocols to ensure safe usage in laboratories and manufacturing facilities. Researchers are encouraged to explore green chemistry approaches to minimize waste and reduce the environmental footprint of synthesizing such compounds.

Looking ahead, the potential of 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea in personalized medicine and targeted therapy is a hot topic. With advancements in AI-driven drug discovery, this compound could play a pivotal role in identifying new drug candidates for diseases with high unmet medical needs. Its compatibility with high-throughput screening platforms further enhances its appeal to pharmaceutical companies and academic institutions alike.

In summary, 1-(2-Fluoropiperidin-3-yl)-3,3-dimethylurea (CAS No. 2172588-72-4) represents a promising avenue for innovation in chemical and pharmaceutical sciences. Its unique structural features, combined with growing interest in fluorinated building blocks, position it as a compound of significant value for future research and industrial applications. As the scientific community continues to unravel its full potential, this molecule is poised to make meaningful contributions to advancing human health and technology.